Cas no 339019-22-6 (4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE)

• Product Name: 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE
• CAS No: 339019-22-6
• MF: C₁₄H₁₄O₂S₃
• MW: 310.454760074615
• MDL: MFCD01444209
• CID: 5224253
• Update Time: 2026-03-07

4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE Chemical and Physical Properties

Names and Identifiers

• 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE
• 4-[(3-methylphenyl)sulfanyl]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• 4H-Thieno[2,3-b]thiopyran, 5,6-dihydro-4-[(3-methylphenyl)thio]-, 7,7-dioxide
• 4-[(3-methylphenyl)sulfanyl]-3,4-dihydro-1lambda~6~-thieno[2,3-b]thiopyran-1,1(2H)-dione
• Oprea1_845620
• 4-(3-methylphenyl)sulfanyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide
• 4-[(3-Methylphenyl)sulfanyl]-3,4-dihydro-thieno[2,3-b]thiopyran-1,1(2H)-dione

• MDL： MFCD01444209
• Inchi： 1S/C14H14O2S3/c1-10-3-2-4-11(9-10)18-13-6-8-19(15,16)14-12(13)5-7-17-14/h2-5,7,9,13H,6,8H2,1H3
• InChI Key： FRZYCRFWIPAMPC-UHFFFAOYSA-N
• SMILES： S1(C2=C(C=CS2)C(CC1)SC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 3.7
• Topological Polar Surface Area: 96.1

Additional information on 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE

Comprehensive Overview of 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE (CAS No. 339019-22-6)

The compound 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE, identified by its CAS No. 339019-22-6, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its complex structure, featuring a thienothiopyran core and a 3-methylphenyl sulfanyl substituent, makes it a subject of interest for researchers exploring novel heterocyclic compounds. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE typically involves multi-step organic reactions, including cyclization and sulfanylation processes. Researchers often optimize these steps to improve yield and purity, as highlighted in recent publications. The compound’s molecular weight and solubility are also critical parameters for its application in drug discovery and material design.

In the context of drug development, this compound has been investigated for its potential pharmacological activities. Its unique structure suggests possible interactions with biological targets, such as enzymes or receptors, making it a candidate for therapeutic agents. Recent studies have explored its role in modulating oxidative stress and inflammatory pathways, topics that are highly relevant in current biomedical research. Users searching for “thienothiopyran derivatives in medicine” or “sulfur-containing heterocycles” will find this compound particularly intriguing.

Another area of interest is the compound’s potential in material science. The thienothiopyran moiety is known for its electronic properties, which could be leveraged in the development of organic semiconductors or photovoltaic materials. With the growing demand for sustainable energy solutions, researchers are increasingly focusing on sulfur-containing organic compounds like this one for their ability to enhance charge transport and light absorption.

The stability and reactivity of CAS No. 339019-22-6 under various conditions are also topics of frequent inquiry. Studies have shown that the compound exhibits moderate stability in ambient conditions but may degrade under UV exposure or high temperatures. This information is crucial for handling and storage, especially in industrial or laboratory settings. Users searching for “handling sulfur-containing compounds” or “stability of thienothiopyran derivatives” will benefit from this insight.

In summary, 4-[(3-METHYLPHENYL)SULFANYL]-3,4-DIHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-1,1(2H)-DIONE is a versatile compound with promising applications in both pharmaceuticals and advanced materials. Its unique structural features and functional groups make it a valuable subject for ongoing research. By addressing common search queries and aligning with current scientific trends, this article aims to provide a comprehensive and engaging resource for researchers and enthusiasts alike.